Cas no 65428-88-8 (N-(Phenylcarbamothioyl)-L-alanine)

• Product Name: N-(Phenylcarbamothioyl)-L-alanine
• CAS No: 65428-88-8
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 2844071
• PubChem ID: 13783731
• Update Time: 2025-04-21

N-(Phenylcarbamothioyl)-L-alanine Chemical and Physical Properties

Names and Identifiers

• DTXSID90549392
• DTXCID00500176
• SCHEMBL22957976
• 65428-88-8
• N-(Phenylcarbamothioyl)-L-alanine
• phenylthiocarbamyl alanine

• Inchi： 1S/C10H12N2O2S/c1-7(9(13)14)11-10(15)12-8-5-3-2-4-6-8/h2-7H,1H3,(H,13,14)(H2,11,12,15)/t7-/m0/s1
• InChI Key： NMMPDIONFGOBEY-ZETCQYMHSA-N
• SMILES： S=C(NC1C=CC=CC=1)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 224.06194880Da
• Monoisotopic Mass: 224.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.5Ų